Cas no 63869-17-0 (2,2-dimethyl-3-[3-(oxiran-2-yl)but-3-en-1-yl]oxirane)

• Product name: 2,2-dimethyl-3-[3-(oxiran-2-yl)but-3-en-1-yl]oxirane
• CAS No: 63869-17-0
• MF: C₁₀H₁₆O₂
• MW: 168.23284
• CID: 1660595
• PubChem ID: 44904

2,2-dimethyl-3-[3-(oxiran-2-yl)but-3-en-1-yl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-[3-(oxiran-2-yl)but-3-en-1-yl]oxirane
• 2,2-dimethyl-3-[3-(oxiran-2-yl)but-3-enyl]oxirane
• 63869-17-0
• DTXSID30980609
• 1,6-OCTADIENE, DIEPOXYDIHYDRO-7-METHYL-3-METHYLENE-
• Diepoxydihydromyrcene

• Inchi： InChI=1S/C10H16O2/c1-7(8-6-11-8)4-5-9-10(2,3)12-9/h8-9H,1,4-6H2,2-3H3
• InChI Key： AMZXMTLDFZJYKQ-UHFFFAOYSA-N
• SMILES： CC1(C(O1)CCC(=C)C2CO2)C

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• PSA: 25.06